Cas no 583826-13-5 (9H-Thioxanthen-9-one, 1-hydroxy-3-methyl-)

• Product Name: 9H-Thioxanthen-9-one, 1-hydroxy-3-methyl-
• CAS No: 583826-13-5
• MF: C₁₄H₁₀O₂S
• MW: 242.293002605438
• CID: 342263
• PubChem ID: 12156730
• Update Time: 2025-04-19

9H-Thioxanthen-9-one, 1-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 1-hydroxy-3-methyl-
• 1-hydroxy-3-methylthioxanthen-9-one
• 1-Hydroxy-3-methyl-9H-thioxanthen-9-one
• LogP
• 583826-13-5
• 1-hydroxy-3-methyl-thioxanthone
• DTXSID10478771

• Inchi： 1S/C14H10O2S/c1-8-6-10(15)13-12(7-8)17-11-5-3-2-4-9(11)14(13)16/h2-7,15H,1H3
• InChI Key： FCOPOAMRCSFFOW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C(=CC(C)=CC1=2)O)=O

Computed Properties

• Exact Mass: 242.0402
• Monoisotopic Mass: 242.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3